Cas no 2171199-40-7 ((2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• CAS No: 2171199-40-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6052079
• PubChem ID: 165820993
• Update Time: 2025-06-24

(2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• (2S,3R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid
• 2171199-40-7
• EN300-1567178

• Inchi： 1S/C25H30N2O6/c1-16(32-2)23(24(29)30)27-22(28)13-7-8-14-26-25(31)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21,23H,7-8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16-,23+/m1/s1
• InChI Key： ITAACEZLFOAOOG-MWTRTKDXSA-N
• SMILES： O(C(NCCCCC(N[C@H](C(=O)O)[C@@H](C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid

Introduction to (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic Acid (CAS No. 2171199-40-7)

The compound (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid, with the CAS registry number 2171199-40-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials.

The structure of this compound is characterized by a chiral center at the 2S and 3R positions, which are critical for its biological activity and selectivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the pentanamide position adds a layer of functionality, enabling precise control over the reactivity and stability of the molecule. Additionally, the methoxy group at the 3-position of the butanoic acid moiety contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have demonstrated that its unique stereochemistry allows for enhanced targeting of specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. Furthermore, its compatibility with various chemical modification techniques has enabled its use in the synthesis of peptide-based drugs and bioconjugates.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and stereoselective synthesis. The use of Fmoc protection has been instrumental in achieving high yields and maintaining the integrity of the chiral centers during the synthesis. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to optimize the production process.

From an applications perspective, this compound has shown remarkable potential in biotechnology. Its ability to serve as a building block for complex biomolecules has made it invaluable in the study of enzyme mechanisms and protein interactions. Moreover, its role in peptide-based vaccines and immunotherapies is currently being explored, with preliminary results indicating significant promise in preclinical models.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinities, which are crucial for its application in drug design. Additionally, machine learning algorithms are being utilized to predict its pharmacokinetic profiles, enabling more efficient optimization of its therapeutic potential.

In conclusion, (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171199-40-7) stands as a testament to the ingenuity of modern chemical synthesis and its applications in cutting-edge research. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a key player in the development of next-generation therapeutics and biomaterials.